3-((2-Chloro-6-fluorobenzyl)thio)-6-(4-ethoxyphenyl)pyridazine

• IUPAC Name: 3-[(2-chloro-6-fluorophenyl)methylsulfanyl]-6-(4-ethoxyphenyl)pyridazine
• InChI: InChI=1S/C19H16ClFN2OS/c1-2-24-14-8-6-13(7-9-14)18-10-11-19(23-22-18)25-12-15-16(20)4-3-5-17(15)21/h3-11H,2,12H2,1H3
• InChI Key: RTHGAXAWYXYHDF-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C2=NN=C(C=C2)SCC3=C(C=CC=C3Cl)F
• Molecular Formula: C19H16ClFN2OS
• Molecular Weight: 374.9 g/mol

Description

3-((2-Chloro-6-fluorobenzyl)thio)-6-(4-ethoxyphenyl)pyridazine is a chemical compound that has been studied in the field of scientific research for its potential applications in various areas.

Scientific Research Applications

Synthesis of Anticancer Compounds

Research indicates the potential of compounds related to "3-((2-Chloro-6-fluorobenzyl)thio)-6-(4-ethoxyphenyl)pyridazine" in the synthesis of anticancer agents. For example, the synthesis of fluoro substituted benzo[b]pyran derivatives has shown anti-lung cancer activity at low concentrations compared to the reference drug 5-fluorodeoxyuridine (Hammam et al., 2005). These compounds, through various synthetic pathways, yield derivatives with considerable biological properties, including anti-tumor and anti-inflammatory activities, as demonstrated in studies involving triazole pyridazine derivatives (Sallam et al., 2021).

Herbicidal Activities

Additionally, the compound's derivatives have found use in the development of herbicidal agents. Novel 3-N-substituted amino-6-methyl-4-(3-trifluoromethylphenyl)pyridazine derivatives synthesized for this purpose exhibit equal or higher herbicidal activities against dicotyledonous plants compared to commercial bleaching herbicides (Xu et al., 2008). This suggests their potential application in agricultural settings to control unwanted vegetation.

Antimicrobial Activities

The synthesis and evaluation of novel heterocyclic compounds containing "3-((2-Chloro-6-fluorobenzyl)thio)-6-(4-ethoxyphenyl)pyridazine" have shown promising antimicrobial activities. Some compounds have demonstrated high activities against various bacterial strains, indicating their potential as antibacterial agents. For instance, the synthesis of new imidazolyl acetic acid derivatives with anti-inflammatory and analgesic activities also exhibited significant antimicrobial properties (Khalifa & Abdelbaky, 2008).

Development of Imaging Agents

Moreover, research into the development of imaging agents for myocardial perfusion imaging with PET (Positron Emission Tomography) has utilized analogs of pyridazine derivatives. The synthesized compounds, characterized and evaluated as potential MPI agents, have shown high heart uptake and low background uptake in animal models, suggesting their applicability in diagnosing and monitoring cardiac conditions (Mou et al., 2012).